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For Researchers, Scientists, and Drug Development Professionals

Abstract
Palmitodiolein, with the CAS number 2190-30-9, is chemically identified as 1,2-Dioleoyl-3-

palmitoylglycerol. It is a triacylglycerol (TAG) naturally present in various vegetable oils. As a

member of the triglyceride family, it serves as a lipid energy source. While research on this

specific isomer is limited, significant insights can be drawn from studies on its closely related

isomer, 1,3-dioleoyl-2-palmitoylglycerol (OPO), a well-researched component of human milk fat

substitutes. This guide provides a comprehensive overview of the available technical data for

Palmitodiolein, including its physicochemical properties, and draws parallels with its isomer

OPO to discuss potential biological roles, synthesis, and analytical methodologies. This

document aims to be a foundational resource for researchers and professionals in drug

development and lipid science, highlighting areas where further investigation is warranted.

Physicochemical Properties
Palmitodiolein is a liquid at room temperature, characterized by its high molecular weight and

lipophilicity.[1][2] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Palmitodiolein
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Property Value Source(s)

CAS Number 2190-30-9 [1]

Molecular Formula C₅₅H₁₀₂O₆ [3]

Molecular Weight 859.39 g/mol [3]

Appearance Liquid [4]

Synonyms

Triglyceride POO, Glycerol

dioleate palmitate, 1,2-

Dioleoyl-3-palmitoylglycerol

[4]

Solubility Soluble in DMSO [4]

Biological and Pharmacological Information
Direct research on the specific biological and pharmacological effects of 1,2-Dioleoyl-3-

palmitoylglycerol is scarce. However, extensive research on its isomer, 1,3-dioleoyl-2-

palmitoylglycerol (OPO), provides valuable insights into its potential physiological roles.

OPO is a significant component of human milk fat and is used in infant formulas to mimic its

benefits.[5][6] Studies on OPO have demonstrated its positive effects on intestinal health,

including improving the absorption of fatty acids and calcium, and fostering a healthy gut

microbiome.[7][8] A derivative of OPO, 2-palmitoyl glycerol (2-PG), has been suggested to play

a role in infant brain development by promoting the synthesis of gamma-aminobutyric acid

(GABA) in astrocytes.[9]

Given the structural similarity, it is plausible that 1,2-Dioleoyl-3-palmitoylglycerol may also be

metabolized to bioactive monoacylglycerols and fatty acids that could influence cellular

signaling pathways. However, the different positioning of the palmitic acid on the glycerol

backbone may lead to distinct metabolic fates and biological activities.

Potential Signaling Pathways
While no specific signaling pathways have been elucidated for Palmitodiolein, its metabolic

products, such as oleic acid, palmitic acid, and monoacylglycerols, are known to be involved in

various cellular signaling cascades. These include pathways related to inflammation,
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metabolism, and cellular proliferation. The general pathway for triacylglycerol metabolism is

depicted below.

Triacylglycerol
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General metabolic fate of triacylglycerols.

Synthesis and Manufacturing
Direct and specific synthesis protocols for 1,2-Dioleoyl-3-palmitoylglycerol are not readily

available in the reviewed literature. However, several chemoenzymatic methods have been

developed for its isomer, OPO, which can likely be adapted. These methods often involve the

use of specific lipases to catalyze the esterification or transesterification of a glycerol backbone

with oleic and palmitic acids.

A common strategy for OPO synthesis involves a three-step process:

Synthesis of vinyl oleate through transvinylation.

Reaction of vinyl oleate with glycerol using a lipase (e.g., Novozym 435) to produce 1,3-

diolein.

Chemical synthesis of OPO by reacting the purified 1,3-diolein with palmitic acid.[10]

Adapting this for 1,2-Dioleoyl-3-palmitoylglycerol would require a different starting mono- or

diglyceride or a lipase with different regioselectivity.
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Step 1: Vinyl Oleate Synthesis

Step 2: 1,3-Diolein Synthesis

Step 3: OPO Synthesis
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Chemoenzymatic synthesis workflow for OPO.

Experimental Protocols
Analytical Methods
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The analysis of Palmitodiolein and its isomers is typically performed using chromatographic

techniques coupled with mass spectrometry.

4.1.1. High-Performance Liquid Chromatography (HPLC)

A method using silver-ion HPLC has been established for the accurate analysis of OPO, which

can also separate it from the 1,2-dioleoyl-3-palmitoylglycerol isomer.[11][12]

Column: ChromSpher 5 Lipid column (25 cm × 4.6 mm, 5 μm).

Mobile Phase: Dichloromethane and acetone.

Detector: Evaporative Light Scattering Detector (ELSD).

4.1.2. In Vitro and In Vivo Formulation

For experimental studies, Palmitodiolein can be formulated for both in vitro and in vivo

applications. Due to its poor water solubility, it requires a suitable vehicle.

In Vitro Stock Solution: A stock solution can be prepared in DMSO.[4]

In Vivo Formulation: For oral or intraperitoneal administration, a common formulation

involves a mixture of DMSO, PEG300, Tween-80, and saline.[2] A clear solution can be

achieved at concentrations of at least 1.25 mg/mL.[2]

Safety and Toxicology
There is a significant lack of specific safety and toxicology data for 1,2-Dioleoyl-3-

palmitoylglycerol. One study on rac-1(3)-palmitoyl glycerol in mice indicated potential for thyroid

function depression at toxic doses.[13] However, this is a different, though related, compound.

Given the widespread presence of Palmitodiolein in vegetable oils, it is generally considered

safe for consumption as part of a normal diet. For pharmaceutical applications, dedicated

toxicological studies would be essential.

Pharmacokinetics and Metabolism
The pharmacokinetics of specific triacylglycerols are complex and depend on the fatty acid

composition and their position on the glycerol backbone. Generally, dietary triacylglycerols are
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hydrolyzed by lipases in the gastrointestinal tract into fatty acids and monoglycerides, which

are then absorbed by enterocytes. Inside the enterocytes, they are re-esterified back into

triacylglycerols and packaged into chylomicrons for transport in the lymph and blood. The

pharmacokinetics of glycerol, the backbone of triacylglycerols, have been studied, but this does

not provide a complete picture for the intact lipid.[14]

Conclusion and Future Directions
Palmitodiolein (CAS 2190-30-9) is a naturally occurring triacylglycerol with limited specific

research data available. Much of our current understanding is extrapolated from its better-

studied isomer, OPO. To fully realize the potential of 1,2-Dioleoyl-3-palmitoylglycerol in

research and drug development, further studies are crucial. Key areas for future investigation

include:

Elucidation of specific biological activities and signaling pathways.

Development of targeted synthesis methods.

Comprehensive safety and toxicology profiling.

Detailed pharmacokinetic and metabolic studies.

This technical guide provides a summary of the current knowledge and a framework for future

research into this specific triacylglycerol. The provided data and diagrams are intended to

support researchers in designing new studies to unravel the unique properties and potential

applications of Palmitodiolein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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